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Cat. No.: S548359

Get Quote

BX-912: Basic Chemical & Solubility Profile

Before preparing your stock solution, understanding the fundamental properties of BX-912 is crucial. The

table below summarizes key information gathered from supplier data sheets.

Property Specification

CAS Number 702674-56-4 [1] [2] [3]

Molecular Formula C₂₀H₂₃BrN₈O [2] [3] [4]

Molecular Weight 471.35 g/mol [2] [3] [4]

Purity ≥95% - 99.8% (HPLC) [1] [2]

Physical Form White to off-white powder [1] [5] [3]

Solubility Data is critical for solution preparation. The following table consolidates solubility information

from multiple suppliers.
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Solvent Solubility Notes

DMSO ≥ 94 mg/mL
(199.42 mM) [2] [3]

Recommended solvent for stock solutions. Hygroscopic DMSO can
reduce solubility; use fresh, anhydrous DMSO for best results [2] [3].

Ethanol 94 mg/mL [2] -

Water Insoluble [2] [5] Not suitable for direct dissolution.

Stock Solution Preparation & Storage

For most in vitro applications, dissolving BX-912 in DMSO to create a concentrated stock solution is the

standard and recommended method.

Recommended Protocol: 10 mM Stock Solution in DMSO

Calculations: To prepare 1 mL of a 10 mM stock solution:

Amount of compound = (Target concentration) × (Volume) × (Molecular Weight)

= (0.010 mol/L) × (0.001 L) × (471.35 g/mol)
= 4.71 mg

Weighing: Accurately weigh out 4.71 mg of BX-912 powder using an analytical balance.

Dissolution:

Transfer the powder into a clean 1 mL vial.
Add 1 mL of anhydrous DMSO to the vial.

Vortex or sonicate the mixture briefly until the powder is completely dissolved, resulting in a
clear solution.

Storage Conditions

Proper storage is essential to maintain the stability and activity of your stock solution.
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Form Recommended Storage Shelf Life

Powder -20°C, desiccated [1] [5] [4] Up to 24 months [4]

DMSO Stock Solution -80°C [3] [4] 6 months - 2 years [3] [4]

DMSO Stock Solution -20°C [3] [6] 1 month [3] [6]

> Important Handling Notes: > * Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use vials before freezing [4]. > * Thawing: Before

use, allow the frozen aliquot to equilibrate to room temperature for at least one hour to ensure all contents are

fully thawed [4].

In Vitro & In Vivo Application Protocols

Cell-Based Assay Protocol (In Vitro)

The following methodology for testing BX-912 on cancer cell lines has been adapted from published

research [2].

Cell Lines: MDA-468, MDA-453, PC-3, HCT-116 [2].
Preparation:

Seed cells at a low density (1.5-3 × 10³ cells/well) in a 96-well plate.
Incubate the cells overnight to allow for attachment.

Dosing:
Prepare treatment solutions by diluting the DMSO stock solution into growth medium. The final

concentration of DMSO in the well should not exceed 0.1% to avoid cytotoxicity [2].
Add the treatment solution to the cells (e.g., 10 μL per 100 μL of medium).

Incubation: Treat cells for 72 hours.
Viability Measurement: Use a metabolic dye like WST-1. Add the dye to the wells and measure the

signal at 450 nm using a plate reader. A reduced signal indicates inhibition of cell growth [2].

In Vivo Formulation Preparation
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For animal studies, a clear solution for administration can be prepared using the following formulation,

validated by a supplier [2].

Final Formulation: 30% PEG400, 0.5% Tween 80, 5% propylene glycol [2].
Preparation Steps (for a 1 mL working solution at 30 mg/mL):

Add 300 μL of 100 mg/mL clarified PEG400 stock solution to 5 μL of Tween 80. Mix evenly until
clear.

Add 50 μL of propylene glycol to the above mixture. Mix until clear.
Add 645 μL of sterile ddH₂O to adjust the volume to 1 mL.

Note: The mixed solution should be used immediately for optimal results [2].

Mechanism of Action & Experimental Workflow

BX-912 is a potent, ATP-competitive small-molecule inhibitor that specifically targets 3-Phosphoinositide-

dependent protein kinase-1 (PDK1) [1] [2] [3]. It inhibits PDK1 with an IC₅₀ of 12-26 nM and shows

significant selectivity over other kinases like PKA and PKC [2] [3]. By blocking the PDK1/Akt signaling

pathway, which is crucial for cancer cell growth and survival, BX-912 induces cell cycle arrest (G2/M phase)

and apoptosis, particularly in tumor cells with elevated Akt activity [2] [3] [7].

The diagram below illustrates the experimental workflow from stock solution preparation to assessing the

drug's effects in cellular models.
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Critical Safety & Handling Information

BX-912 is for research use only and is not intended for human consumption.

Hazard Statements: Harmful if swallowed (H302). Very toxic to aquatic life with long-lasting effects
(H410) [8].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s548359?utm_src=pdf-body-img
https://www.smolecule.com/products/s548359?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC7093.html
https://www.smolecule.com/products/s548359?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and a lab coat. Use

in a well-ventilated area and avoid inhaling dust or aerosols [8].
Disposal: Dispose of contents and container in accordance with all local, regional, and national

regulations [8].

Conclusion

Successful experimentation with BX-912 hinges on the precise preparation of stable DMSO stock solutions

and adherence to proper storage protocols. Its well-characterized role as a potent and selective PDK1

inhibitor makes it a valuable tool for probing the PI3K/PDK1/Akt signaling pathway in cancer research. By

following the detailed notes and protocols above, researchers can ensure reliable and reproducible results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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